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Compound of Interest

Compound Name:
Benzyl 5-amino-5-methyl-3-

oxoazepane-1-carboxylate

Cat. No.: B11843037

Get Quote

Executive Summary & Core Identity
Cbz-protected amino azepanones are seven-membered heterocyclic scaffolds widely utilized in

medicinal chemistry as conformationally constrained peptidomimetics and protease inhibitors.

The core structure typically consists of an azepane (homopiperidine) ring containing a ketone

or lactam functionality, with an exocyclic amino group protected by a carboxybenzyl (Cbz/Z)

moiety.

Primary Scaffold: (3S)-3-(benzyloxycarbonylamino)azepan-2-one (Amino-Caprolactam).

Key Utility:

-turn mimetic, serine/cysteine protease inhibitor precursor.

Chemical Identity:

Formula:

(for the lactam core).
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Molecular Weight: ~262.3 g/mol .

Stereochemistry: Typically derived from L-Lysine (

-configuration) or D-Lysine.

Structural & Conformational Analysis
The seven-membered ring of azepanone is inherently flexible, existing in a dynamic equilibrium

between chair, twist-chair, boat, and twist-boat conformations.[1] However, the introduction of

the lactam bond (in azepan-2-one) and the bulky Cbz-amino substituent at the C3 position

imposes significant conformational constraints.

The "Freidinger" Effect in 7-Membered Rings
Similar to the well-known Freidinger lactams (5- and 6-membered rings), the 3-aminoazepan-2-

one scaffold restricts the

(psi) and

(phi) torsion angles of the peptide backbone.

Constraint Mechanism: The lactam ring locks the

angle, while the steric bulk of the Cbz group restricts rotation around the

bond (

).

Result: The molecule preferentially adopts a conformation that mimics the

and

residues of a Type II'

-turn. This makes it an ideal scaffold for disrupting protein-protein interactions or stabilizing
bioactive peptide conformations.

Visualization of Conformational Dynamics
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The following diagram illustrates the relationship between the flexible azepane ring and the

constrained lactam scaffold used in drug design.
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Caption: Logical flow of conformational restriction in Cbz-amino azepanones transforming a

flexible ring into a rigid peptidomimetic.

Synthetic Pathways
The synthesis of Cbz-protected amino azepanones generally follows two distinct logical

branches: Cyclization of Linear Precursors (from Lysine) or Ring Expansion/Closing (from

Cyclohexanones or Dienes).

Method A: Cyclization of L-Lysine (The "Chiral Pool"
Route)
This is the most direct and scalable method for the unsubstituted lactam scaffold, preserving

the stereochemistry of the starting amino acid.

Mechanism:

Selective Protection: The

-amine of L-Lysine is protected with Cbz-Cl (copper chelation can be used to mask the

-amine selectively if starting from free lysine, but typically

-Boc-L-Lysine is used, then Cbz protected, then Boc cleaved).

Activation: The carboxylic acid is activated (e.g., active ester).
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Cyclization: The

-amine attacks the activated carbonyl to close the ring.

Method B: Ring-Closing Metathesis (RCM) (The
"Versatile" Route)
Used when substituents are required on the ring (e.g., C4 or C5 alkylation).

Precursor: An allylglycine derivative coupled to an allyl amine.

Catalyst: Grubbs II or Hoveyda-Grubbs II.

Advantage: Allows for the introduction of unsaturation (alkenes) within the ring, which can be

further functionalized.

Method C: Schmidt/Beckmann Rearrangement (The
"Ring Expansion" Route)
Traditionally used for caprolactam, this route involves treating a substituted cyclohexanone with

hydrazoic acid (

) or hydroxylamine.

Limitation: The harsh acidic conditions (Schmidt) often degrade the Cbz group or cause

racemization at the

-carbon. This method is less preferred for chiral Cbz-amino derivatives.

Synthesis Decision Logic
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Target: Cbz-Amino Azepanone
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Caption: Decision tree for selecting the optimal synthetic pathway based on target structural

complexity.

Detailed Experimental Protocol
Protocol: Synthesis of (3S)-3-(Benzyloxycarbonylamino)azepan-2-one via Cyclization Note:

This protocol assumes starting from

-Boc-L-Lysine-OMe.

Reagents:

-Cbz-

-Boc-L-Lysine (Commercially available or prepared)

Trifluoroacetic acid (TFA)[2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b11843037/docs?utm_src=pdf-body-img#technical-guide-properties-and-synthesis-of-cbz-protected-amino-azepanones
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Reactions/Organic_Reactions/Schmidt_Reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11843037?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isobutyl chloroformate (IBCF)

N-Methylmorpholine (NMM)

Dichloromethane (DCM) / Tetrahydrofuran (THF)[3]

Step-by-Step Methodology:

Boc Deprotection (Unmasking the Nucleophile):

Dissolve

-Cbz-

-Boc-L-Lysine (10 mmol) in DCM (20 mL).

Add TFA (10 mL) dropwise at 0°C. Stir for 2 hours at room temperature.

Concentrate in vacuo to remove TFA. The residue is the TFA salt of

-Cbz-L-Lysine.

Checkpoint: Verify disappearance of Boc signal via TLC or NMR.

Activation & Cyclization (Intramolecular Amidation):

Dissolve the crude salt in anhydrous THF (100 mL) under Nitrogen.

Cool to -15°C. Add NMM (2.2 eq) to neutralize the salt and regenerate the free amine.

Add Isobutyl chloroformate (1.1 eq) to form the mixed anhydride. Stir for 15 mins.

Crucial Step: The reaction is diluted (High Dilution Principle) to favor intramolecular

cyclization over intermolecular polymerization.

Allow the mixture to warm to room temperature and stir overnight (12-16 h).

Work-up & Purification:

Evaporate THF. Dissolve residue in EtOAc.
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Wash with 1N HCl (remove unreacted amine), Sat.

(remove unreacted acid), and Brine.

Dry over

and concentrate.

Recrystallization: The product often crystallizes from EtOAc/Hexanes as a white solid.

Yield: Typically 60-75%. Characterization:

1H NMR (

):

7.35 (m, 5H, Ar-H), 5.9 (br s, 1H, Lactam NH), 5.1 (s, 2H,

), 4.3 (m, 1H,

-CH).

Physical State: White crystalline solid.

Reactivity & Deprotection Logic
The Cbz group provides robust protection that is orthogonal to Boc and Fmoc, allowing for

selective functionalization of the azepanone ring.

Reaction Type Reagents Outcome Mechanism

Cbz Deprotection , Pd/C (MeOH)

Free Amine (

)
Hydrogenolysis

Cbz Deprotection HBr / Acetic Acid
Free Amine (

)
Acidolysis (Harsh)

Lactam Alkylation LiHMDS, Alkyl Halide N-Alkyl Lactam Enolate Alkylation

Ring Opening 6N HCl, Reflux Lysine Derivative Amide Hydrolysis
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Orthogonality in Peptide Synthesis
In solid-phase peptide synthesis (SPPS), the Cbz-amino azepanone is often used as a

"capping" unit or an internal constraint.

Stability: Stable to TFA (Boc removal conditions) and Piperidine (Fmoc removal conditions).

Removal: Removed only at the final stage via Hydrogenolysis, preserving the peptide side

chains (if they are not benzyl-protected).

Applications in Drug Discovery[4][5][6][7]
Protease Inhibitors (Cathepsin K)
Azepan-3-ones (ketones) are potent inhibitors of cysteine proteases like Cathepsin K

(osteoporosis target). The Cbz-amino group mimics the P2/P3 residues of the natural

substrate, positioning the ketone warhead to form a reversible covalent bond with the active

site cysteine.

Peptidomimetics (Turn Inducers)
The lactam ring constrains the backbone dihedral angles, forcing the peptide into a turn

conformation.

Application: Design of inhibitors for protein-protein interactions (e.g., p53-MDM2, HIV

Protease).

Advantage: Improved metabolic stability (proteolytic resistance) compared to linear peptides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. chem.libretexts.org [chem.libretexts.org]

3. air.unimi.it [air.unimi.it]

4. Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme
cascades - Chemical Communications (RSC Publishing) DOI:10.1039/D0CC02976A
[pubs.rsc.org]

5. pdf.benchchem.com [pdf.benchchem.com]

6. mdpi.com [mdpi.com]

7. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Technical Guide: Properties and Synthesis of Cbz-
Protected Amino Azepanones]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11843037/docs#technical-guide-properties-and-
synthesis-of-cbz-protected-amino-azepanones]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Reactions/Organic_Reactions/Schmidt_Reaction
https://pdf.benchchem.com/168/Application_Notes_and_Protocols_Azepan_3_one_in_the_Synthesis_of_Bioactive_Molecules.pdf
https://www.mdpi.com/1422-8599/2025/4/M2075
https://www.researchgate.net/publication/244056207_Ring_Closing_Metathesis_of_a-_and_b-Amino_Acid_Derived_Dienes
https://www.benchchem.com/product/b11843037?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/168/A_Comparative_Guide_to_the_Conformational_Analysis_of_Substituted_Azepan_3_one_Derivatives.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Reactions/Organic_Reactions/Schmidt_Reaction
https://air.unimi.it/retrieve/5e89cfd6-6c5d-4115-b4f6-992cd3e2fa68/Eur%20J%20Org%20Chem%20-%202024%20-%20Rubes%20-%20A%20Concise%20Ring%20Closing%20Enyne%20Metathesis%20Approach%20for%20the%20Preparation%20of%20Functionalized.pdf
https://pubs.rsc.org/en/content/articlehtml/2020/cc/d0cc02976a
https://pubs.rsc.org/en/content/articlehtml/2020/cc/d0cc02976a
https://pubs.rsc.org/en/content/articlehtml/2020/cc/d0cc02976a
https://pdf.benchchem.com/168/Application_Notes_and_Protocols_Azepan_3_one_in_the_Synthesis_of_Bioactive_Molecules.pdf
https://www.mdpi.com/1422-8599/2025/4/M2075
https://www.researchgate.net/publication/244056207_Ring_Closing_Metathesis_of_a-_and_b-Amino_Acid_Derived_Dienes
https://www.benchchem.com/product/b11843037/docs#technical-guide-properties-and-synthesis-of-cbz-protected-amino-azepanones
https://www.benchchem.com/product/b11843037/docs#technical-guide-properties-and-synthesis-of-cbz-protected-amino-azepanones
https://www.benchchem.com/product/b11843037/docs#technical-guide-properties-and-synthesis-of-cbz-protected-amino-azepanones
https://www.benchchem.com/product/b11843037/docs#technical-guide-properties-and-synthesis-of-cbz-protected-amino-azepanones
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11843037?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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